BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Preparation of Ozagrel
Hydrochloride Hydrate Solutions

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Ozagrel hydrochloride hydrate
CAS No.: 83993-01-5
Cat. No.: B1236929

Get Quote

Abstract & Introduction

Ozagrel hydrochloride hydrate (OKY-046 HCI) is a potent, selective thromboxane A2 (TXA2)
synthase inhibitor used extensively in cardiovascular research to study platelet aggregation,
cerebral vasospasm, and bronchial asthma. While clinically available as a sodium salt (Ozagrel
Sodium) for intravenous injection, the hydrochloride hydrate form is the standard reagent for
preclinical research due to its stability and availability.

However, the hydrochloride salt presents specific solubility and pH challenges that differ from
the clinical sodium formulation. Improper preparation can lead to isoelectric precipitation or
acid-induced tissue irritation in animal models. This guide provides a scientifically rigorous
protocol for preparing Ozagrel HCI solutions for both in vitro cellular assays and in vivo
administration, ensuring experimental reproducibility and data integrity.

Physicochemical Profile

Understanding the chemical nature of the salt is prerequisite to successful formulation.
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Property Data Notes

(E)-3-[4-(1H-imidazol-1-
Chemical Name ylmethyl)phenyl]prop-2-enoic Imidazole derivative
acid hydrochloride hydrate

Distinct from Ozagrel Sodium

CAS Number 78712-43-3 (HCI salt)
(189224-26-8)

~282.72 g/mol (Hydrate) / Use batch-specific MW for

Molecular Weight )
264.71 g/mol (Anhydrous HCI) molarity calcs

Highly soluble as the

Solubility (Water) ~25-50 mg/mL (Acidic pH) ]
protonated cation
. Excellent solvent for stock
Solubility (DMSO) ~45 mg/mL )
solutions
~4.5 (Carboxylic acid), ~6.5 Amphoteric nature creates
pKa Values ) N ]
(Imidazole) solubility/pH dependencies
- ] - Critical: Undergoes cis-trans
Stability Light Sensitive

isomerization under light

Critical Handling Considerations
A. The pH-Solubility Paradox

Ozagrel HCI dissolves readily in water because the hydrochloride moiety ensures the imidazole
ring is protonated (cationic) and the solution is acidic (pH ~3—4).

o Risk: When neutralizing this solution for in vivo use (pH 7.4), the molecule passes through its
isoelectric point where the net charge is neutral (zwitterionic), potentially leading to
precipitation at high concentrations (>5 mg/mL).

» Solution: For high-concentration in vivo dosing, use a co-solvent system (Protocol 3) or
careful pH titration (Protocol 2).

B. Light Sensitivity
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Ozagrel is an acrylic acid derivative. Exposure to standard laboratory lighting (fluorescent/LED)
can catalyze photoisomerization from the active (E)-isomer to the inactive (Z)-isomer.

» Protocol: Perform all weighing and dissolution steps under low light or use amber
glassware/aluminum foil wrapping immediately.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions (In Vitro)

Purpose: High-concentration storage for cell culture or enzymatic assays.
Reagents:

o Ozagrel HCI Hydrate (Solid)[1][2]

o Dimethyl Sulfoxide (DMSO), Anhydrous, Sterile-filtered (=99.9%)

Procedure:

Calculate: Determine the mass required for a 100 mM stock.

o Example: For 10 mL of 100 mM stock, weigh ~282.7 mg (adjust based on specific batch
MW).

Weigh: Weigh the solid into a sterile, amber glass vial.

Dissolve: Add DMSO to the vial. Vortex vigorously for 30—60 seconds.

o Note: Sonicate if minor particles persist. The solution should be clear and colorless.

Aliquot & Store: Dispense into small aliquots (e.g., 50—-100 pL) to avoid freeze-thaw cycles.

Storage: Store at -20°C (stable for ~6 months) or -80°C (stable for ~1 year).

Protocol 2: Aqueous Formulation (In Vivo - Low Dose)

Purpose: For IV/IP injection at low concentrations (< 2 mg/mL). Mechanism: Relies on the
intrinsic water solubility of the salt; pH adjustment is minimal to avoid precipitation.
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Reagents:

o Ozagrel HCI Stock (Solid or aqueous stock)

o Sterile PBS (pH 7.4) or Normal Saline (0.9% NaCl)
e 0.1 N NaOH (for pH adjustment)[3]

Procedure:

e Dissolve: Dissolve Ozagrel HCI powder in normal saline to reach a concentration of 2
mg/mL.

o Result: Solution will be acidic (pH ~4).
o Neutralize (Carefully): While stirring, add 0.1 N NaOH dropwise. Monitor pH continuously.
o Target: pH 6.0 - 7.0.

o Warning: Do not overshoot to pH >8.0 rapidly, or the sodium salt equilibrium may shift
unpredictably. If cloudiness appears, stop NaOH addition and stir until clear.

 Filter: Pass through a 0.22 um PES or PVDF syringe filter for sterilization.

e Usage: Use immediately. Do not store aqueous working solutions >24 hours.

Protocol 3: Universal Co-Solvent Formulation (In Vivo -
High Dose)

Purpose: For high-dose IP/IV administration (> 5 mg/mL) where aqueous solubility at neutral
pH is risky. Vehicle Composition: 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline.[1]

[4]
Reagents:
e Ozagrel HCI Stock (in DMSO)[1][2][4]

e PEG300 (Polyethylene glycol 300)[1]
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o Tween-80 (Polysorbate 80)
o Sterile Saline (0.9% NaCl)

Step-by-Step Assembly: Order of addition is critical to prevent precipitation.

Start: Take 100 pL of Ozagrel/DMSO stock (from Protocol 1).

Add PEG: Add 400 pL of PEG300. Vortex mix.

o Checkpoint: Solution must be clear.

Add Surfactant: Add 50 pL of Tween-80. Vortex mix gently (avoid foaming).

Dilute: Slowly add 450 pL of warm (37°C) Sterile Saline. Mix by inversion.

Final Volume: 1.0 mL.

Validation: Visually inspect for crystals. If clear, proceed to filtration (0.22 pm) and injection.

Visualization & Decision Logic
Workflow: Formulation Decision Tree

Use this logic to select the correct protocol based on your experimental needs.
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Start: Ozagrel HCI Preparation

Application Type?

Cell Culture

In Vitro (Cells/[Enzymes)

In Vivo (Animal Models)

Protocol 1: DMSO Stock
(Dilute 1:1000 into media)

Required Concentration?

L\

Low (< 2 mg/mL) High (> 5 mg/mL)
Protocol 2: Aqueous/Saline Protocol 3: Co-Solvent System
(pH adjust to ~6.5-7.0) (DMSO/PEG300/Tween/Saline)

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the appropriate Ozagrel HCI formulation vehicle.

Workflow: Preparation Steps (Protocol 3)

Visualizing the "Order of Addition" to prevent precipitation shock.
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1. DMSO Stock i 2. Add PEG300 i 3. Add Tween-80 Dropwise 4. Add Saline Filter Ready for

(Solubilization) (Stabilizer) (Surfactant) (Diluent) Injection

Click to download full resolution via product page
Figure 2: Step-by-step addition sequence for the High-Dose Co-Solvent formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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